Cas no 18991-62-3 (D-Glucose-6,6-d2)

• Product Name: D-Glucose-6,6-d2
• CAS No: 18991-62-3
• MF: C₆H₁₂O₆
• MW: 182.168206214905
• CID: 94686
• PubChem ID: 329765271
• Update Time: 2025-06-09

D-Glucose-6,6-d2 Chemical and Physical Properties

Names and Identifiers

• D-Glucose-6,6-d2 (pyrogen free)
• D-GLUCOSE-[6,6-D2]
• (3R,4S,5S,6R)-6-[dideuterio(hydroxy)methyl]oxane-2,3,4,5-tetrol
• Deuterated Glucose,Dextrose-6,6-d2,Labeled Glucose
• Dextrose-6,6-d2
• D-Glucose-6,6-d2
• Deuterated Glucose
• Labeled Glucose
• 6-d2
• pyrogenfree
• D-Glucose--d2
• D-[6,6'-2H2]GLUCOSE
• D-GLUCOSE (6,6-D2, 99%)
• D-GLUCOSE-6,6-D2, 98 ATOM % D
• D-Glucose-6,6-d2, >=98 atom % D, >=99% (CP)
• D-Glucose-6,6-d2, meets EP, USP testing specifications, 98 atom % D
• (C~6~,C~6~-~2~H_2_)Hexopyranose
• Glucose, 6,6-dideutero
• D-Glucose-6,6-c-d2
• D-Glucose-6,6-d2, For clinical investigational use; cGMP, S&P-tested., 98 atom % D
• DTXSID00940518
• D98009
• UNII-W8HHU8ES4E
• 18991-62-3
• D-Glucose-6,6-d2, S & P tested, >=98 atom % D, >=99% (CP)
• W8HHU8ES4E
• J-012258
• D-Glucose-6 pound not6-d2
• (3R,4S,5S,6R)-6-[HYDROXY((2)H?)METHYL]OXANE-2,3,4,5-TETROL

• MDL： MFCD00064367
• Inchi： 1S/C6H12O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-11H,1H2/t2-,3-,4+,5-,6?/m1/s1/i1D2
• InChI Key： WQZGKKKJIJFFOK-VARZTKRMSA-N
• SMILES： O1C([C@@H]([C@H]([C@@H]([C@H]1C([2H])([2H])O)O)O)O)O

Computed Properties

• Exact Mass: 182.07600
• Monoisotopic Mass: 182.07594159g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Color/Form: Uncertain
• Melting Point: 150-152 °C (lit.)
• PSA: 110.38000
• LogP: -3.22140
• Solubility: Uncertain
• Optical Activity: [α]25/D +52.0, c = 2 in water + trace NH4OH

D-Glucose-6,6-d2 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on D-Glucose-6,6-d2

Comprehensive Guide to D-Glucose-6,6-d2 (CAS No. 18991-62-3): Applications, Research, and Industry Insights

D-Glucose-6,6-d2 (CAS No. 18991-62-3), a stable isotope-labeled derivative of glucose, has garnered significant attention in biochemical and pharmaceutical research. This compound, specifically deuterated at the 6,6 positions, serves as a critical tool for tracing metabolic pathways, studying enzyme kinetics, and advancing isotope-labeled carbohydrate research. Its unique properties make it indispensable in NMR spectroscopy, mass spectrometry, and metabolomics studies, addressing modern scientific challenges like precision medicine and metabolic disorder diagnostics.

The growing demand for deuterated glucose analogs reflects broader trends in life sciences and drug development. Researchers frequently search for "D-Glucose-6,6-d2 applications" or "CAS 18991-62-3 solubility," highlighting its relevance in diabetes research and cancer metabolism studies. Unlike conventional glucose, its deuterium atoms provide distinct spectroscopic signatures, enabling precise tracking in complex biological systems. This aligns with current interests in stable isotope probing (SIP) and flux analysis, where understanding nutrient utilization at molecular levels is paramount.

From a synthetic perspective, D-Glucose-6,6-d2 exemplifies advancements in isotopic labeling techniques. Its production involves meticulous deuterium incorporation protocols to ensure high isotopic purity (>98%), a key concern for users querying "18991-62-3 purity standards." The compound's stability under physiological conditions also makes it ideal for in vivo tracer studies, particularly in investigating the Warburg effect—a hallmark of cancer cell metabolism frequently discussed in oncology forums.

Industry professionals often inquire about "D-Glucose-6,6-d2 suppliers" and "storage conditions for deuterated sugars," underscoring its commercial importance. Proper handling requires anhydrous environments to prevent isotopic exchange, a detail critical for reproducibility in kinetic isotope effect (KIE) experiments. Furthermore, its role in glycosylation research connects to trending topics like biologics development and glycobiology, where post-translational modifications influence drug efficacy.

Emerging applications of CAS No. 18991-62-3 extend to nutritional science, where it helps quantify carbohydrate metabolism rates—a hot topic in personalized diet planning and sports nutrition. Searches for "isotope-labeled nutrients in clinical trials" reveal its potential in validating low-glycemic index foods. Additionally, its use in MRI contrast enhancement (via hyperpolarized 13C-glucose derivatives) aligns with innovations in non-invasive diagnostics, frequently mentioned in medical imaging discussions.

Quality control of D-Glucose-6,6-d2 remains a priority, with analytical methods like HPLC-MS ensuring batch-to-batch consistency—a concern reflected in queries about "18991-62-3 certification." Regulatory compliance follows ICH guidelines, particularly for pharmaceutical applications. The compound's compatibility with cell culture media also supports organ-on-chip technologies, a cutting-edge area merging tissue engineering and drug screening.

In summary, D-Glucose-6,6-d2 (CAS No. 18991-62-3) bridges fundamental research and industrial innovation. Its versatility across metabolic engineering, diagnostic development, and material science positions it at the forefront of isotope-aided discovery. As scientific communities increasingly focus on multi-omics integration and translational research, this deuterated sugar’s role will continue expanding, answering pressing questions in both academia and healthcare.